Cas no 1349717-59-4 (4-Bromo-6-ethyl-2-methylbenzoic acid)

• Product Name: 4-Bromo-6-ethyl-2-methylbenzoic acid
• CAS No: 1349717-59-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4591641
• Update Time: 2025-07-02

4-Bromo-6-ethyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-ethyl-2-methylbenzoic acid
• 4-bromo-2-ethyl-6-methylbenzoic acid

• Inchi： 1S/C10H11BrO2/c1-3-7-5-8(11)4-6(2)9(7)10(12)13/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key： ZTZKMTHOARMAGJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C(=O)O)=C(C=1)CC

Computed Properties

• Exact Mass: 241.99424 g/mol
• Monoisotopic Mass: 241.99424 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3
• Molecular Weight: 243.10

Additional information on 4-Bromo-6-ethyl-2-methylbenzoic acid

Recent Advances in the Application of 4-Bromo-6-ethyl-2-methylbenzoic acid (CAS: 1349717-59-4) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-6-ethyl-2-methylbenzoic acid (CAS: 1349717-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a key intermediate in the synthesis of novel therapeutic agents. The compound's unique structural features, including the bromo and ethyl substituents, make it a valuable building block for the design of small-molecule inhibitors and modulators of biological targets.

Recent studies have demonstrated the utility of 4-Bromo-6-ethyl-2-methylbenzoic acid in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in the development of potent inhibitors of protein kinases involved in cancer cell proliferation. The researchers successfully incorporated the compound into a series of derivatives, which exhibited promising activity against multiple kinase targets, with IC50 values in the nanomolar range.

In addition to its role in drug discovery, 4-Bromo-6-ethyl-2-methylbenzoic acid has also been explored as a tool compound in chemical biology. A recent publication in ACS Chemical Biology described its use in the design of photoaffinity probes for studying protein-ligand interactions. The bromo substituent was leveraged for further functionalization, enabling the attachment of photoreactive groups and biotin tags for pull-down assays. This approach provided valuable insights into the binding mechanisms of small molecules with their target proteins, facilitating the identification of new drug candidates.

Another notable application of 4-Bromo-6-ethyl-2-methylbenzoic acid is in the field of agrochemical research. A 2022 study in Pest Management Science highlighted its use as a key intermediate in the synthesis of novel herbicides with improved selectivity and environmental safety profiles. The researchers optimized the synthetic route to produce gram-scale quantities of the compound, which was then used to generate a library of derivatives for biological testing. Several of these derivatives showed potent herbicidal activity against broadleaf weeds, with minimal toxicity to non-target organisms.

The safety and pharmacokinetic properties of 4-Bromo-6-ethyl-2-methylbenzoic acid have also been investigated in recent preclinical studies. Data from in vitro and in vivo toxicity assessments indicate that the compound has a favorable safety profile, with low cytotoxicity and good metabolic stability. These findings support its potential for further development as a pharmaceutical intermediate. However, additional studies are needed to fully characterize its ADME (absorption, distribution, metabolism, and excretion) properties and optimize its physicochemical characteristics for drug-like behavior.

In conclusion, 4-Bromo-6-ethyl-2-methylbenzoic acid (CAS: 1349717-59-4) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and versatility make it a valuable tool for drug discovery, agrochemical development, and the study of biological systems. Future research should focus on expanding its utility through the design of novel derivatives and the exploration of new therapeutic targets. The continued investigation of this compound is expected to yield significant advancements in the development of innovative treatments for various diseases.